Cas no 36053-80-2 (3-((2,4-Dimethylphenyl)amino)propanoic acid)

• Product Name: 3-((2,4-Dimethylphenyl)amino)propanoic acid
• CAS No: 36053-80-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD10029157
• CID: 4646206
• PubChem ID: 14529772
• Update Time: 2025-10-30

3-((2,4-Dimethylphenyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethylphenyl)-b-alanine
• 3-((2,4-Dimethylphenyl)amino)propanoic acid
• 3-(2,4-dimethylanilino)propanoic acid
• W18279
• WS-00357
• 3-((2,4-Dimethylphenyl)amino)propanoicacid
• 36053-80-2

• MDL： MFCD10029157
• Inchi： 1S/C11H15NO2/c1-8-3-4-10(9(2)7-8)12-6-5-11(13)14/h3-4,7,12H,5-6H2,1-2H3,(H,13,14)
• InChI Key： XBIJEMZZXRYNNR-UHFFFAOYSA-N
• SMILES： OC(CCNC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-((2,4-Dimethylphenyl)amino)propanoic acid

Professional Introduction to 3-((2,4-Dimethylphenyl)amino)propanoic Acid (CAS No. 36053-80-2)

3-((2,4-Dimethylphenyl)amino)propanoic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 36053-80-2, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural framework that combines an aromatic ring with an amino acid-like moiety, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic research.

The molecular structure of 3-((2,4-Dimethylphenyl)amino)propanoic acid consists of a propionic acid backbone substituted with a 2,4-dimethylphenylamino group. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthesizing various pharmacologically active molecules. The presence of both aromatic and aliphatic components in its structure allows for diverse interactions with biological targets, making it a versatile building block in medicinal chemistry.

In the context of contemporary pharmaceutical research, 3-((2,4-Dimethylphenyl)amino)propanoic acid has been explored for its potential role in developing novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of compounds targeting neurological disorders. The aromatic ring system and the amino group provide multiple sites for functionalization, enabling the creation of molecules with specific binding affinities and pharmacological profiles. For instance, derivatives of this compound have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are crucial in managing conditions such as depression and Parkinson's disease.

The pharmacological significance of 3-((2,4-Dimethylphenyl)amino)propanoic acid extends beyond its role as a synthetic intermediate. Its structural features suggest that it may exhibit properties such as receptor binding affinity and metabolic stability, which are critical factors in drug design. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that show enhanced efficacy and reduced side effects compared to existing treatments.

Moreover, the chemical versatility of 3-((2,4-Dimethylphenyl)amino)propanoic acid has opened up avenues for exploring its applications in other therapeutic areas. For example, its derivatives have been studied for their potential anti-inflammatory and analgesic properties. The combination of an aromatic moiety and an amino acid-like structure allows for interactions with various biological pathways, making it a promising candidate for developing multifunctional drugs.

The synthesis of 3-((2,4-Dimethylphenyl)amino)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis, have been employed to optimize the production of this compound. These techniques not only improve the efficiency of the synthesis but also enhance the scalability of production for industrial applications.

In conclusion, 3-((2,4-Dimethylphenyl)amino)propanoic acid (CAS No. 36053-80-2) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features and chemical properties make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and derivatives of this compound, its importance in the field of medicinal chemistry is likely to grow even further.